Cas no 1956307-09-7 (5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole
• CAS No: 1956307-09-7
• MF: C₁₄H₁₀ClN₃O₂
• MW: 287.701101779938
• CID: 4728197
• Update Time: 2025-05-21

5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole

• Inchi： 1S/C14H10ClN3O2/c15-8-13-17-14(18-20-13)11-6-7-16-9-12(11)19-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： WFBABBHFLWCTJL-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=CN=CC=2OC2C=CC=CC=2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 61

Additional information on 5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole

5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole (CAS No. 1956307-09-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms and one oxygen atom. The presence of a chloromethyl group and a phenoxypyridine moiety in its structure makes it unique and versatile for targeted applications.

Oxadiazoles are known for their stability and reactivity, making them valuable in organic synthesis. The chloromethyl group attached to the oxadiazole ring introduces additional reactivity, enabling the compound to participate in various nucleophilic substitution reactions. This feature is particularly useful in the synthesis of bioactive molecules and agrochemicals. Recent studies have highlighted the role of such chlorinated oxadiazoles in the development of herbicides and fungicides, where they exhibit excellent selectivity and efficacy.

The phenoxypyridine moiety in this compound adds another layer of complexity and functionality. Phenoxypyridines are known for their ability to act as electron-deficient aromatic systems, which can engage in π-π interactions and hydrogen bonding. These properties make them ideal for designing molecules with specific pharmacokinetic profiles or for use in electronic materials. For instance, researchers have explored the use of phenoxypyridine-containing compounds in the development of advanced materials for organic light-emitting diodes (OLEDs) due to their ability to modulate electronic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole using a combination of coupling reactions and cyclization techniques. These methods not only improve yield but also ensure high purity, which is critical for applications requiring precise chemical composition. The synthesis process typically involves the reaction of a chloromethylated intermediate with a phenoxypyridine derivative under controlled conditions to form the oxadiazole ring.

In terms of applications, this compound has shown promise in several fields. In pharmaceuticals, its ability to act as a bioisostere or a scaffold for drug design has been explored in recent studies. For example, researchers have investigated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. The compound's unique structure allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

Another area where this compound has garnered attention is in agrochemistry. Its reactivity and selectivity make it an ideal candidate for developing next-generation pesticides. Recent field trials have demonstrated its effectiveness as a herbicide with minimal environmental impact compared to traditional compounds. This aligns with the growing demand for sustainable agricultural solutions that balance efficacy with eco-friendliness.

From a toxicological perspective, studies on 5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole have focused on understanding its safety profile for human and environmental exposure. Research indicates that while it exhibits potent biological activity at target sites, its systemic toxicity is relatively low when administered at recommended doses. This makes it a safer alternative to some conventional chemicals used in similar applications.

Looking ahead, ongoing research is exploring the potential of this compound in advanced materials science. Its electronic properties make it a candidate for use in semiconductors or optoelectronic devices. Preliminary findings suggest that incorporating this compound into polymer blends could enhance their electrical conductivity without compromising mechanical properties.

In conclusion, 5-(Chloromethyl)-3-(3-phenoxypyridin-4-yl)-1,2,4-oxadiazole (CAS No. 1956307-09-7) stands out as a multifaceted compound with diverse applications across chemistry and related fields. Its unique structure enables it to serve as a versatile building block for innovative solutions in pharmaceuticals, agrochemistry, and materials science. As research continues to uncover new potentials for this compound, its role in advancing technology and improving quality of life is expected to grow significantly.